Cas no 1312478-71-9 (trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol)

• Product Name: trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol
• CAS No: 1312478-71-9
• MF: C₁₆H₂₃BO₃
• MW: 274.163025140762
• CID: 5291285
• Update Time: 2025-08-02

trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-3-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanol
• trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol

• Inchi： 1S/C16H23BO3/c1-15(2)16(3,4)20-17(19-15)13-7-5-11(6-8-13)12-9-14(18)10-12/h5-8,12,14,18H,9-10H2,1-4H3/t12-,14-
• InChI Key： CGODDFPGKPUIBG-MQMHXKEQSA-N
• SMILES： [C@@H]1(O)C[C@@H](C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.3±42.0 °C(Predicted)
• pka: 15.07±0.40(Predicted)

Additional information on trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol

Comprehensive Overview of trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol (CAS No. 1312478-71-9)

trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol (CAS No. 1312478-71-9) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and material science. This compound, characterized by its unique cyclobutanol and dioxaborolane moieties, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry.

The molecular structure of trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol features a trans-configuration, which enhances its stereochemical stability and reactivity in catalytic transformations. Researchers have explored its utility in synthesizing biaryl compounds, which are pivotal in developing anticancer agents, antiviral drugs, and advanced OLED materials. Its CAS No. 1312478-71-9 is frequently cited in patent literature, underscoring its industrial relevance.

In recent years, the demand for boron-containing compounds like trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol has surged due to their role in precision medicine and green chemistry. A common query among chemists is: "How does the cyclobutanol ring influence the reactivity of this boronic ester in cross-coupling reactions?" Studies suggest that the ring strain and steric effects modulate its ligand properties, enabling selective bond formations under mild conditions.

Another hot topic is the compound's application in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The dioxaborolane group in CAS No. 1312478-71-9 facilitates stable bioconjugation, making it a candidate for bifunctional linker design. This aligns with the growing interest in degradation therapeutics, as evidenced by rising searches for "boron in PROTACs" and "boronic acid stability."

From an SEO perspective, keywords such as "buy trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol", "CAS 1312478-71-9 supplier", and "boronic ester synthesis" are highly searched, reflecting commercial and academic interest. The compound's synthetic versatility also ties into trends like sustainable catalysis and C-H activation, addressing global demands for atom-efficient methodologies.

In summary, trans-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutan-1-ol (CAS No. 1312478-71-9) exemplifies the intersection of structural innovation and practical utility. Its role in advancing cutting-edge research ensures its prominence in both peer-reviewed journals and industrial workflows, making it a compound of enduring significance.